Cas no 1099029-83-0 (4-Chloro-n,2-dimethylbenzene-1-sulfonamide)

• Product Name: 4-Chloro-n,2-dimethylbenzene-1-sulfonamide
• CAS No: 1099029-83-0
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 5711260
• PubChem ID: 39618366
• Update Time: 2025-06-10

4-Chloro-n,2-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• MFCD11649741
• EN300-1453567
• CS-0350941
• 4-chloro-N,2-dimethylbenzenesulfonamide
• 1099029-83-0
• 4-Chloro-2,N-dimethyl-benZenesulfonamide
• 4-CHLORO-N,2-DIMETHYLBENZENE-1-SULFONAMIDE
• Benzenesulfonamide, 4-chloro-N,2-dimethyl-
• 4-Chloro-n,2-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C8H10ClNO2S/c1-6-5-7(9)3-4-8(6)13(11,12)10-2/h3-5,10H,1-2H3
• InChI Key： GLZLJETWKURVKO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)S(NC)(=O)=O

Computed Properties

• Exact Mass: 219.0120774g/mol
• Monoisotopic Mass: 219.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 333.0±52.0 °C(Predicted)
• pka: 11.19±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-Chloro-n,2-dimethylbenzene-1-sulfonamide

4-Chloro-N,2-Dimethylbenzene-1-sulfonamide (CAS No. 1099029-83-0): An Overview of Its Properties and Applications

4-Chloro-N,2-dimethylbenzene-1-sulfonamide (CAS No. 1099029-83-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 4-Chloro-N,2-dimethylbenzene-1-sulfonamide consists of a benzene ring substituted with a chloro group at the 4-position, two methyl groups at the 2-position, and a sulfonamide group at the 1-position. This arrangement imparts specific physicochemical properties that are crucial for its biological activities. The presence of the sulfonamide group, in particular, is known to enhance the compound's ability to interact with biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of 4-Chloro-N,2-dimethylbenzene-1-sulfonamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines and mediators, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-Chloro-N,2-dimethylbenzene-1-sulfonamide could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 4-Chloro-N,2-dimethylbenzene-1-sulfonamide has also been investigated for its potential as an anticancer agent. Studies conducted in vitro and in vivo have demonstrated that this compound can induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic profile of 4-Chloro-N,2-dimethylbenzene-1-sulfonamide is another important aspect that has been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a moderate half-life, making it suitable for once-daily dosing regimens. Additionally, its low toxicity profile further enhances its potential as a therapeutic agent.

In the context of drug development, 4-Chloro-N,2-dimethylbenzene-1-sulfonamide has shown promise in preclinical studies. Several lead optimization strategies have been employed to enhance its efficacy and reduce potential side effects. These strategies include structural modifications to improve solubility and bioavailability, as well as the development of prodrugs to enhance tissue-specific delivery. The results from these efforts have been encouraging, with several optimized derivatives demonstrating enhanced therapeutic potential.

Beyond its direct therapeutic applications, 4-Chloro-N,2-dimethylbenzene-1-sulfonamide also serves as an important tool in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable probe for understanding disease mechanisms and identifying novel therapeutic targets. For example, it has been used in high-throughput screening assays to identify compounds that can modulate specific enzymes or receptors involved in disease processes.

The safety profile of 4-Chloro-N,2-dimethylbenzene-1-sulfonamide is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver or kidneys. These findings support its potential for further clinical development.

In conclusion, 4-Chloro-N,2-dimethylbenzene-1-sulfonamide (CAS No. 1099029-83-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field.